Cas no 1353985-72-4 (2-[Cyclopropyl-(4-nitro-benzyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(4-nitro-benzyl)-amino]-ethanol
• CAS No: 1353985-72-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 2161473
• Update Time: 2023-08-05

2-[Cyclopropyl-(4-nitro-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(4-nitro-benzyl)-amino]-ethanol
• 2-(Cyclopropyl(4-nitrobenzyl)amino)ethanol
• AM94764
• 2-[Cyclopropyl-(4-nitrobenzyl)amino]ethanol

• Inchi： 1S/C12H16N2O3/c15-8-7-13(11-5-6-11)9-10-1-3-12(4-2-10)14(16)17/h1-4,11,15H,5-9H2
• InChI Key： ZPDXZCGATGXFEI-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC(=CC=1)[N+](=O)[O-])C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 69.3